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Compound of Interest

Compound Name: 2-Bromoindene

Cat. No.: B079406

An In-depth Technical Guide to 2-Bromoindene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromoindene (CAS No. 10485-
09-3), a key intermediate in organic synthesis with applications in pharmaceutical research and
development. This document outlines its chemical and physical properties, provides detailed
experimental protocols for its synthesis and purification, and discusses its potential role in drug
discovery.

Core Chemical Data

2-Bromoindene is a halogenated derivative of indene. Its chemical structure and fundamental
properties are summarized below.
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Property Value Reference
CAS Number 10485-09-3 [11[2][3][41[5]
Molecular Formula CoH7Br [2]
Molecular Weight 195.06 g/mol [L1[31[4]1[5][6]
IUPAC Name 2-bromo-1H-indene [5]
Synonyms 2-Bromo-1H-indene, Indene, e

2-bromo-

Physicochemical Properties

A summary of the key physicochemical properties of 2-Bromoindene is presented in the table

below, offering a snapshot of its behavior under various conditions.

Property Value Reference
White to yellow to orange

Appearance powder or crystal; Yellow to [4117]
pale brown low melting solid

Melting Point 35-37 °C [2][8]

N _ 127 °C at 23 mmHg; 256.9 °C

Boiling Point [31[8]
at 760 mmHg

Density 1.570 + 0.06 g/cm? (Predicted) [8]

N Insoluble in water; Soluble in

Solubility [3][8]
Methanol

Refractive Index 1.659 [2]

Storage Temperature

2°C - 8°C, under inert

atmosphere

[1](8]

Spectroscopic Data
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Spectroscopic data is crucial for the identification and characterization of 2-Bromoindene.

Spectrum Type Key Data Points Reference

m/z Top Peak: 115, m/z 2nd

Mass Spectrometry (MS) Highest: 194, m/z 3rd Highest: 9]
196
Analysis by IR spectroscopy is
Infrared (IR) Spectroscopy y Y P Py [1]
possible.

Nuclear Magnetic Resonance Analysis by NMR spectroscopy

1
(NMR) Spectroscopy is possible. s

Applications in Drug Development

2-Bromoindene serves as a valuable intermediate in the synthesis of more complex molecules
for pharmaceutical applications.[2][7] It is classified as a bulk drug and active pharmaceutical
ingredient (API) intermediate.[3] One of its potential applications is as a key intermediate in the
structural modification of Fluvastatin Sodium, which could be aimed at enhancing its
pharmacokinetic properties or targeting capabilities.[3]

Experimental Protocols
Synthesis of 2-Bromoindene from 2-Bromo-1-indanol

This protocol details the synthesis of 2-Bromoindene via the dehydration of 2-bromo-1-
indanol.[6]

Materials:

2-Bromo-1-phenylethanol (or 2-bromo-1-indanol)

H-[ zeolite

Chlorobenzene

Diethyl ether
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e Hexane

¢ Silica gel (200-400 mesh)

e 25 mL round-bottomed flask

e QOil bath

e Wattman filter paper

e Rotary evaporator

o Column chromatography apparatus

e Thin Layer Chromatography (TLC) supplies
Procedure:

e To a 25 mL round-bottomed flask, add 250 mg (1.2 mmol) of 2-bromo-1-phenylethanol, 50
mg (20 wt%) of H-[3 zeolite, and 1.0 mL of chlorobenzene.[6]

e Heat the reaction flask in an oil bath at 120 °C for 6 hours.[6]
o Monitor the progress of the reaction using Thin Layer Chromatography (TLC).[6]
e Upon completion, cool the flask to room temperature.[6]

« Filter the reaction mixture through Wattman filter paper and wash the filter cake with 10 mL
of diethyl ether.[6]

» Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the
solvent.[6]

Purification of 2-Bromoindene

The crude product from the synthesis is purified by column chromatography.[6]

Procedure:
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Prepare a silica gel column (200-400 mesh) using hexane as the eluent.

Load the crude product onto the column.

Elute the column with hexane.[6]

Collect the fractions containing the purified 2-bromoindene.

The expected yield of the purified product is approximately 72% (0.16 g).[6]

Visualized Experimental Workflow

The following diagram illustrates the key steps in the synthesis and purification of 2-
Bromoindene.

Synthesis Purification

Column Chromatography
(Silica gel, Hexane)

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of 2-Bromoindene.

Safety Information

2-Bromoindene is an irritant and should be handled with appropriate safety precautions.
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Hazard Information Details Reference

Pictogram Xi (Irritant) [2]

H302 (Harmful if swallowed),
H315 (Causes skin irritation),

Hazard Statements H319 (Causes serious eye [5]
irritation), H335 (May cause

respiratory irritation)

P261, P271, P280,

P302+P352, P304+P340,
Precautionary Statements P305+P351+P338, P313, [5]

P332+P337, P340, P351,

P352

Users should consult the Safety Data Sheet (SDS) for complete safety and handling
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Bromoindene CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079406#2-bromoindene-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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